Cas no 757202-14-5 (6-(Chloromethyl)-4,6,7-trihydroxy-9-methyl-3-methylidene-4,5,6a,7,9a,9b-hexahydro-3aH-azuleno[4,5-b]furan-2-one)

• Product Name: 6-(Chloromethyl)-4,6,7-trihydroxy-9-methyl-3-methylidene-4,5,6a,7,9a,9b-hexahydro-3aH-azuleno[4,5-b]furan-2-one
• CAS No: 757202-14-5
• MF: C₁₅H₁₉ClO₅
• MW: 314.761364221573
• CID: 1124015
• Update Time: 2024-10-27

6-(Chloromethyl)-4,6,7-trihydroxy-9-methyl-3-methylidene-4,5,6a,7,9a,9b-hexahydro-3aH-azuleno[4,5-b]furan-2-one Chemical and Physical Properties

Names and Identifiers

• Eupalinilide D
• 6-(Chloromethyl)-4,6,7-trihydroxy-9-methyl-3-methylidene-4,5,6a,7,9a,9b-hexahydro-3aH-azuleno[4,5-b]
• 6-(Chloromethyl)-4,6,7-trihydroxy-9-methyl-3-methylidene-4,5,6a,7,9a,9b-hexahydro-3aH-azuleno[4,5-b]furan-2-one

• Inchi： 1S/C15H19ClO5/c1-6-3-8(17)12-10(6)13-11(7(2)14(19)21-13)9(18)4-15(12,20)5-16/h3,8-13,17-18,20H,2,4-5H2,1H3
• InChI Key： JNRJLCSYIQFLDS-UHFFFAOYSA-N
• SMILES： ClCC1(CC(C2C(=C)C(=O)OC2C2C(C)=CC(C21)O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 530
• Topological Polar Surface Area: 87

Experimental Properties

• Color/Form: Cryst.
• Density: 1.43±0.1 g/cm3 (20 ºC 760 Torr)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Sesquiterpene lactones
• Sesquiterpenoids